2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-(4,4-difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C12H16F2N2O2/c13-12(14)3-5-16(6-4-12)9-11(17)15-8-10-2-1-7-18-10/h1-2,7H,3-6,8-9H2,(H,15,17)
• InChI Key: PNVZOPMGAGCWDU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)CC(=O)NCC2=CC=CO2
• Molecular Formula: C12H16F2N2O2
• Molecular Weight: 258.26 g/mol

Description

2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide, also known as DFPM, is a small molecule that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide is believed to exert its effects by binding to and modulating the activity of certain ion channels in the brain. Specifically, 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide has been shown to bind to the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the perception of pain and temperature.
Biochemical and Physiological Effects:
2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of ion channel activity, the inhibition of pain and inflammation, and the promotion of cell survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide for lab experiments is its high potency and selectivity, which allows for precise modulation of ion channel activity. However, one limitation of 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide is its relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for research on 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide, including the development of more potent and selective analogs, the investigation of its effects on other ion channels and receptors, and the exploration of its potential therapeutic applications in the treatment of pain and inflammation.
In conclusion, 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide is a small molecule that has gained attention in the scientific community for its potential use in various research applications. Its ability to modulate the activity of certain ion channels in the brain makes it a promising candidate for the development of new drugs and therapies. Further research is needed to fully understand the mechanisms of action and potential applications of 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide.

Synthesis Methods

2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide can be synthesized using a multi-step process that involves the reaction of 4,4-Difluoropiperidine with furan-2-carboxylic acid. The resulting product is then treated with acetic anhydride and triethylamine to obtain the final compound, 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide.

Scientific Research Applications

2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide has been studied for its potential use in various scientific research applications, including neuroscience, pharmacology, and drug discovery. One of the most promising research applications of 2-(4,4-Difluoropiperidin-1-yl)-N-(furan-2-ylmethyl)acetamide is in the field of neuroscience, where it has been shown to modulate the activity of certain ion channels in the brain.